Cas no 116979-32-9 (Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI))
116979-32-9 structure
Product Name:Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
CAS No:116979-32-9
MF:C18H20N4
MW:292.378203392029
CID:169323
PubChem ID:3088104
Update Time:2025-04-19
Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
- (6aR,9R)-7-methyl-9-(1H-pyrazol-5-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
- Ergoline, 6-methyl-8-(1H-pyrazol-3-yl)-, (8-beta)-
- 6-Methyl-8-beta-(pyrazol-3-yl)ergoline
- (8-beta)-6-Methyl-8-(1H-pyrazol-3-yl)ergoline
- SCHEMBL9629994
- 6-Methyl-8-(1H-pyrazol-3-yl)ergoline
- FCE 21643
- 116979-32-9
- DTXSID50922228
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- Inchi: 1S/C18H20N4/c1-22-10-12(15-5-6-20-21-15)7-14-13-3-2-4-16-18(13)11(9-19-16)8-17(14)22/h2-6,9,12,14,17,19H,7-8,10H2,1H3,(H,20,21)/t12-,14?,17-/m1/s1
- InChI Key: NRLZOXBFNXPDKJ-ZYFOBHMOSA-N
- SMILES: N1(C)C[C@H](C2=CC=NN2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12
Computed Properties
- Exact Mass: 290.15334
- Monoisotopic Mass: 292.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.272
- Boiling Point: 565.1°Cat760mmHg
- Flash Point: 295.6°C
- Refractive Index: 1.69
- PSA: 41.91
Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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